N-(4-chlorophenyl)-N,N'-dimethyl-3-(trifluoromethyl)benzenecarboximidamide
Overview
Description
Scientific Research Applications
Synthesis and Properties
- Synthesis Techniques : Research has focused on the synthesis of related compounds. For example, a compound similar to N-(4-chlorophenyl)-N,N'-dimethyl-3-(trifluoromethyl)benzenecarboximidamide was synthesized using a four-step procedure starting from Ethyl(ethoxymethylene)cyanoacetate and 4-Chloroacetophenone, showing potential in the field of organic chemistry and pharmaceuticals (Xin, 2012).
- Crystal Structure Analysis : Crystallographic studies are crucial for understanding molecular structures and interactions. A study conducted on N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine, a structurally similar compound, provided insights into molecular formations and interactions, which are essential for developing new materials and drugs (Repich et al., 2017).
Application in Material Science
- Polymer Development : Compounds with similar structural characteristics have been utilized in the synthesis of novel fluorinated polyimides, which are materials with significant industrial applications due to their solubility, thermal stability, and mechanical properties (Banerjee et al., 2003).
- Optoelectronic Applications : The synthesis and properties of macro and nanocrystals of compounds structurally related to N-(4-chlorophenyl)-N,N'-dimethyl-3-(trifluoromethyl)benzenecarboximidamide have been investigated for their potential in optoelectronics, including applications in electronic filters and frequency doubling circuits (Kolanjinathan et al., 2020).
Medical and Pharmaceutical Research
- Antitumor Activities : Similar compounds have been investigated for their antitumor activities. A study on a structurally related compound revealed promising antitumor properties, indicating potential applications in cancer treatment (Xin, 2012).
Future Directions
The future directions for the study of “N-(4-chlorophenyl)-N,N’-dimethyl-3-(trifluoromethyl)benzenecarboximidamide” could involve further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, its potential applications in various fields such as medicinal chemistry could be explored .
properties
IUPAC Name |
N-(4-chlorophenyl)-N,N'-dimethyl-3-(trifluoromethyl)benzenecarboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClF3N2/c1-21-15(22(2)14-8-6-13(17)7-9-14)11-4-3-5-12(10-11)16(18,19)20/h3-10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBAJSENQTJYXFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN=C(C1=CC(=CC=C1)C(F)(F)F)N(C)C2=CC=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClF3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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